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Executive Summary

Enoxacin-d8 hydrochloride (CAS: 2930288-95-0) is the isotopically labeled analog of Enoxacin,
a broad-spectrum fluoroquinolone.[1] While its primary application is as a Certified Reference
Material (CRM) and Internal Standard (IS) for isotope dilution mass spectrometry (IDMS),
understanding its utility requires a deep dive into the biological mechanisms of the parent
compound.

Enoxacin is unigue among fluoroquinolones due to its dual mechanism of action:

o Prokaryotic (Antibacterial): Canonical inhibition of DNA Gyrase (Topoisomerase II) and
Topoisomerase IV.[1]

o Eukaryotic (RNAi Modulation): A non-antibiotic interaction with the TAR RNA-binding protein
(TRBP), acting as a Small Molecule Enhancer of RNAi (SMER).[1]

This guide details the physicochemical properties of the deuterated standard, the molecular
causality of its biological interactions, and the rigorous protocols for its use in quantitative
bioanalysis.
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Chemical Architecture & Deuterium Stability[1]

Enoxacin-d8 is distinguished by the substitution of eight hydrogen atoms with deuterium (

H) on the piperazine moiety.[1]

e Chemical Name: 1-ethyl-6-fluoro-4-oxo-7-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-1,4-dihydro-1,8-
naphthyridine-3-carboxylic acid hydrochloride.[1]

o Labeling Position: The eight deuterium atoms are located on the C2, C3, C5, and C6
positions of the C7-piperazine ring.

» Rationale for Labeling:

o Metabolic Stability: The piperazine ring is a common site for metabolic oxidation.[1]
Deuteration at these sites can retard metabolism (Kinetic Isotope Effect), although for an
Internal Standard, the primary goal is mass differentiation.

o Non-Exchangeability: These protons are carbon-bound and do not exchange with solvent
protons (unlike hydroxyl or amine protons), ensuring the mass shift (+8 Da) remains stable
during extraction and LC-MS/MS analysis.[1]

Property Enoxacin (Parent) Enoxacin-d8 (IS)
Formula

MW (Free Base) 320.32 g/mol 328.37 g/mol
Mass Shift - +8.05 Da

~6.1 (COOH), ~8.7 )
pKa ) ] Identical
(Piperazine)

LogP -0.3 (Hydrophilic) Identical

Biological Mechanism of Action

Note: Enoxacin-d8 exhibits the same biological binding affinities as Enoxacin.[1] The
mechanisms below describe the pharmacodynamics of the molecule, which the d8-variant is
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used to quantify.

Prokaryotic Mechanism: The Ternary Cleavage Complex

In bacteria, Enoxacin functions as a Topoisomerase Poison. It does not merely inhibit the
enzyme; it corrupts it.[1]

» Target Recognition: DNA Gyrase (in Gram-negative) or Topoisomerase IV (in Gram-positive)
binds to DNA to introduce negative supercoils (Gyrase) or decatenate daughter
chromosomes (Topo 1V).[1]

o Cleavage: The enzyme creates a transient double-strand break (DSB) via a phosphotyrosine
linkage.[1]

e Drug Binding: Enoxacin binds to the enzyme-DNA interface (specifically the GyrA/ParC
subunits), intercalating between the base pairs at the cleavage site.[1]

 Stabilization: This forms a stable Ternary Complex (Drug-Enzyme-DNA).[1] The enzyme is
“frozen” in the cleaved state.

o Lethality: The accumulation of these frozen complexes blocks the replication fork.[1] Upon
collision with the replication machinery, the reversible DSBs become irreversible
chromosomal breaks, triggering the SOS response and cell death.

Eukaryotic Mechanism: RNAi Enhancement (TRBP)

Uniquely, Enoxacin enhances the RNA interference (RNAI) pathway in mammalian cells, a
property not shared by most other fluoroquinolones (e.g., Ciprofloxacin).

e TRBP Binding: Enoxacin binds to the TAR RNA-binding protein (TRBP), a cofactor of the
Dicer endonuclease.[1][2][3]

 Affinity Modulation: This binding increases the affinity of the TRBP-Dicer complex for pre-
MiRNASs.[1]

e Processing Efficiency: The rate of pre-miRNA cleavage into mature miRNA is accelerated.[1]
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e Tumor Suppression: This leads to a global upregulation of miRNAs, many of which are tumor
suppressors (e.g., let-7), effectively inhibiting cancer cell proliferation.[1]

Visualization of Dual Mechanisms
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Figure 1: The dual mechanism of Enoxacin.[1] Left: Antibacterial action via DNA Gyrase
poisoning.[1][4][5] Right: Anti-tumor action via TRBP-mediated RNAi enhancement.[1][6][7]
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Analytical Application: Enoxacin-d8 as Internal
Standard

The primary use of Enoxacin-d8 is to correct for variability in bioanalytical assays (LC-MS/MS).

[1]

The Principle of Isotope Dilution

In LC-MS/MS, matrix components (phospholipids, proteins) can suppress or enhance the
ionization of the analyte. Since Enoxacin-d8 co-elutes with Enoxacin but has a distinct mass, it
experiences the exact same matrix effects at the exact same time.[1]

o Correction Factor: If the signal of Enoxacin is suppressed by 20%, the signal of Enoxacin-d8
is also suppressed by 20%.[1] The ratio of Analyte/IS remains constant, ensuring accuracy.

Experimental Protocol: LC-MS/MS Quantification

Objective: Quantify Enoxacin in human plasma using Enoxacin-d8 as the Internal Standard.

Reagents:

Analyte: Enoxacin HCI.[1][8][9][6]

IS: Enoxacin-d8 HCI.[1][8][9][6]

Matrix: Human Plasma (K2EDTA).[1]

Precipitant: Acetonitrile (ACN) with 0.1% Formic Acid.[1]
Step-by-Step Methodology:

o Stock Preparation:

o Dissolve Enoxacin-d8 HCI in DMSO to 1 mg/mL.[1]

o Dilute to a working IS concentration of 500 ng/mL in 50% Methanol.

o Sample Processing (Protein Precipitation):
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o Aliquot 50 pL of plasma sample into a 96-well plate.

o Add 10 pL of Enoxacin-d8 IS working solution (Final conc: 100 ng/mL).[1]

o Add 200 pL of chilled Acetonitrile (0.1% FA) to precipitate proteins.

o Vortex for 2 minutes at 1200 rpm.

o Centrifuge at 4,000 x g for 10 minutes at 4°C.

o Transfer 100 pL of supernatant to a fresh plate and dilute with 100 uL of water (to match
initial mobile phase).

e LC Conditions:
o Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 pum).
o Mobile Phase A: 0.1% Formic Acid in Water.[1][10]
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o Gradient: 5% B (0-0.5 min)

95% B (2.5 min)

5% B (3.0 min).

e MS/MS Parameters (MRM Mode):

o lonization: ESI Positive (+).[1]

o Enoxacin Transitions:

(Quantifier),
(Qualifier).[1]
o Enoxacin-d8 Transitions:

(Quantifier).[1] Note the +8 Da shift.
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LC-MS/MS Workflow Diagram
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Figure 2: Analytical workflow for quantifying Enoxacin using the d8-1S to correct for extraction

efficiency and ionization suppression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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